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Compound of Interest

Compound Name: 1-bromo-10-(tert-butoxy)decane

CAS No.: 87292-03-3

Cat. No.: B6213022

Get Quote

Executive Summary & Immediate Action
1-bromo-10-(tert-butoxy)decane is a bifunctional intermediate containing a primary alkyl

bromide and a tert-butyl ether. Operational safety relies on recognizing it as a Halogenated

Organic Waste that presents unique compatibility risks regarding acid sensitivity.

Core Directive: This material must NEVER be disposed of down the drain or mixed with non-

halogenated solvents. It requires high-temperature incineration with acid-gas scrubbing.
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Hazard Class Signal Word GHS Classification
Immediate Action
(Spill)

Health WARNING Skin Irrit. 2, Eye Irrit. 2

Wash with soap/water.

Do not use organic

solvents to clean skin.

Environmental WARNING Aquatic Chronic 1

Prevent entry into

drains/waterways.

Use berms/pillows.

Physical WARNING Combustible Liquid

Remove ignition

sources.[1] Absorb

with vermiculite.

Chemical Intelligence & Hazard Identification
To dispose of a chemical safely, you must understand its reactivity. This compound is not

merely "organic waste"; it is a "functionalized alkyl halide."

Structural Analysis & Reactivity
The Halogen (Bromine): The primary bromide (

) makes this compound an alkylating agent. Upon incineration, it generates Hydrogen
Bromide (HBr). If sent to a standard fuel-blending facility lacking scrubbers, HBr will corrode
the facility's stack, leading to regulatory fines and vendor rejection.

The Ether (tert-butoxy): The tert-butyl ether group (

) is acid-labile.

Risk:[1][2][3][4][5][6] Exposure to strong acids (e.g., concentrated

in a waste carboy) causes rapid cleavage, releasing isobutylene gas (

) and the corresponding alcohol. This gas generation can pressurize and rupture waste
containers.
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Physical Properties Table
Property Value (Approx) Disposal Implication

Physical State
Liquid (Colorless to Pale

Yellow)

Requires liquid waste

containment (Carboy/Drum).

Density ~1.05 - 1.10 g/mL
Heavier than water; sinks in

aqueous phases.

Flash Point >110°C (Estimated)

Combustible. Classify as D001

(Ignitable) if mixed with

solvents.

Water Solubility Negligible

Will form a separate organic

layer; do not attempt aqueous

dilution.

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Stabilization
Before moving the material to waste, ensure it is chemically stable.

Check pH: If the waste solution comes from a reaction mixture, verify pH is neutral (pH 6-8).

Why? To prevent the acid-catalyzed cleavage described in Section 2.1.

Quench Active Reagents: If the material is in a crude mixture containing unreacted active

species (e.g., sodium hydride, lithium reagents), quench carefully with isopropanol followed

by water before adding to the halogenated waste container.

Phase 2: Segregation & Containerization
Follow this strict segregation logic to maintain compliance with RCRA (Resource Conservation

and Recovery Act) standards.

Container Material: High-Density Polyethylene (HDPE) or Amber Glass.

Waste Stream:HALOGENATED ORGANIC WASTE.[7]
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Labeling:

Must read: "Hazardous Waste - Halogenated Organic."

List constituents: "1-bromo-10-(tert-butoxy)decane, [Solvent Name]."

Check Hazard Boxes: Toxic, Irritant, Environmental Hazard.

Phase 3: The Disposal Workflow
The following diagram illustrates the decision logic for disposing of this specific compound.
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Waste Generation:
1-bromo-10-(tert-butoxy)decane

Is it Pure or in Mixture?

Does Mixture contain
Strong Acids?

Reaction Mix

Segregate into
HALOGENATED Waste Stream

Pure Compound

Neutralize to pH 7
(Prevent Gas Evolution)

Yes (Acidic)

No (Neutral/Basic)

Select Container:
HDPE Carboy or Amber Glass

Label: 'Halogenated Organic'
List Constituents

Hand-off to Licensed
High-Temp Incinerator

Click to download full resolution via product page

Figure 1: Logical workflow for the safe segregation and disposal of acid-sensitive halogenated

ethers.
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Regulatory & Compliance Context (The "Why")
RCRA Waste Codes
While this specific molecule is not "P-listed" or "U-listed" by specific name, it falls under

characteristic waste codes depending on the mixture:

D001 (Ignitable): If the flash point of the waste mixture is <60°C (e.g., if dissolved in acetone

or ethyl acetate).

Halogenated Solvents (F-List): If mixed with >10% of listed solvents like Methylene Chloride

(F002), the entire mixture adopts the F-code.

Default: If pure, it is a "Non-RCRA Regulated" chemical waste in some jurisdictions, but must

be treated as hazardous due to aquatic toxicity and halogen content.

Incineration Requirements
Standard cement kilns often reject halogenated waste because halogens poison the catalyst or

degrade the cement quality.

Requirement: You must specify "Halogenated" on the waste profile.

Mechanism: The waste is burned at >1000°C. The bromine is converted to HBr gas, which is

then captured in a caustic scrubber (NaOH spray) to form Sodium Bromide (NaBr) salt,

preventing acid rain emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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